Cas no 450340-78-0 (N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3-nitrobenzamide)
N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3-nitrobenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3-nitrobenzamide
- 450340-78-0
- Oprea1_325968
- N-[2-(3-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-nitrobenzamide
- SR-01000569610
- SR-01000569610-1
- N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3-nitrobenzamide
- EU-0028681
- N-(2-(3-chlorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3-nitrobenzamide
- F0541-1276
- AKOS024582080
-
- Inchi: 1S/C18H13ClN4O3S/c19-12-4-2-5-13(8-12)22-17(15-9-27-10-16(15)21-22)20-18(24)11-3-1-6-14(7-11)23(25)26/h1-8H,9-10H2,(H,20,24)
- InChI Key: YAHYVLVPABCOFV-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)N1C(=C2CSCC2=N1)NC(C1C=CC=C(C=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 400.0396892g/mol
- Monoisotopic Mass: 400.0396892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 3
- Complexity: 577
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 118Ų
N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3-nitrobenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0541-1276-2μmol |
N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3-nitrobenzamide |
450340-78-0 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0541-1276-5μmol |
N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3-nitrobenzamide |
450340-78-0 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0541-1276-10μmol |
N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3-nitrobenzamide |
450340-78-0 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0541-1276-20μmol |
N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3-nitrobenzamide |
450340-78-0 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0541-1276-1mg |
N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3-nitrobenzamide |
450340-78-0 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0541-1276-2mg |
N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3-nitrobenzamide |
450340-78-0 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0541-1276-3mg |
N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3-nitrobenzamide |
450340-78-0 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0541-1276-4mg |
N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3-nitrobenzamide |
450340-78-0 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0541-1276-5mg |
N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3-nitrobenzamide |
450340-78-0 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0541-1276-10mg |
N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-3-nitrobenzamide |
450340-78-0 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3-nitrobenzamide Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3-nitrobenzamide
Introduction to N-2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-3-nitrobenzamide (CAS No. 450340-78-0)
N-2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-3-nitrobenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential therapeutic applications. This compound, identified by its CAS number 450340-78-0, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The intricate architecture of this molecule, featuring a thiophene ring fused with a pyrazole core and connected to a nitro-substituted benzamide moiety, makes it a subject of intense study for researchers exploring novel drug candidates.
The structural composition of N-2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-3-nitrobenzamide imparts distinct chemical and biological characteristics. The presence of the thiophene ring contributes to its stability and reactivity, while the pyrazole moiety enhances its binding affinity to biological targets. The nitro group on the benzamide segment introduces electrophilic properties, which can be exploited in various biochemical interactions. These features collectively make the compound a valuable scaffold for developing innovative therapeutic agents.
In recent years, there has been a surge in research focused on designing molecules that can modulate complex biological pathways. N-2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-3-nitrobenzamide has emerged as a promising candidate in this endeavor due to its ability to interact with multiple targets. Studies have indicated that this compound exhibits potential in inhibiting key enzymes involved in inflammatory responses and cancer progression. The nitro group's role in redox chemistry further enhances its therapeutic potential by allowing it to participate in reversible binding interactions with biological macromolecules.
The synthesis of N-2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-3-nitrobenzamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the thiophene ring into the pyrazole core is a critical step that demands expertise in organic synthesis. Researchers have employed advanced techniques such as palladium-catalyzed cross-coupling reactions to achieve high yields and purity levels. The subsequent nitration of the benzamide segment is another crucial step that requires careful optimization to prevent unwanted side reactions.
The pharmacological profile of N-2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-3-nitrobenzamide has been extensively evaluated through in vitro and in vivo studies. These investigations have revealed its efficacy in reducing inflammation and inhibiting tumor growth. The compound's ability to modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase suggests its potential as an anti-inflammatory agent. Additionally, its interaction with kinases and other signaling proteins indicates its role in cancer therapy.
The development of N-2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-3-nitrobenzamide as a drug candidate aligns with the growing trend towards personalized medicine. By leveraging computational methods such as molecular docking and virtual screening, researchers can identify optimal analogs that enhance binding affinity and reduce toxicity. These approaches have already shown success in accelerating the discovery of novel therapeutics and are expected to play a pivotal role in the future development of N-2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-3-nitrobenzamide-based drugs.
The regulatory landscape for new drug development continues to evolve, emphasizing the need for rigorous safety and efficacy evaluations. N-2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-3-nitrobenzamide is currently undergoing preclinical studies to assess its pharmacokinetic properties and potential side effects. These studies are essential for ensuring that the compound is safe for human use before it can proceed to clinical trials. The outcomes of these investigations will provide critical insights into its therapeutic potential and guide further development efforts.
The future prospects for N-2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-3-nitrobenzamide are promising given its unique structural features and demonstrated biological activities. Researchers are exploring various modifications to optimize its pharmacological properties further. These include altering the substitution patterns on the thiophene ring and pyrazole core to enhance binding affinity and reduce off-target effects. Additionally,the exploration of prodrug formulations aims to improve bioavailability and therapeutic efficacy.
In conclusion,N-[CAS No.450340—78—0]is an intriguing compound with significant potential in pharmaceutical applications。Its complex structure,unique functional groups,and demonstrated biological activities make it a valuable candidate for further research。As advancements continue in synthetic chemistry,computational biology,and drug development methodologies,the therapeutic promise of this compound is expected to expand。The ongoing studies will provide essential insights into its mechanisms of action,optimize its pharmacological profile,and pave the way for clinical translation。
450340-78-0 (N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-3-nitrobenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)